Cas no 112193-83-6 (1-Benzyl-1,4,7,10-tetraazacyclododecane)

• Product Name: 1-Benzyl-1,4,7,10-tetraazacyclododecane
• CAS No: 112193-83-6
• MF: C₁₅H₂₆N₄
• MW: 262.393743038177
• MDL: MFCD09263310
• CID: 91396
• PubChem ID: 10084082
• Update Time: 2025-04-18

1-Benzyl-1,4,7,10-tetraazacyclododecane Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,4,7,10-tetraazacyclododecane
• 1-benzyl-1,4,7,10-tetrazacyclododecane
• 1,4,7,10-Tetraazacyclododecane,1-(phenylmethyl)
• 1-benzyl-1,4,7-tetraazacyclododecane
• benzylcyclene
• monobenzylcyclene
• mono-N-benzylcyclen
• N-Benzyl-1,4,7,10-tetraazacyclododecane
• N-benzyl-cyclen
• SCHEMBL7062479
• 112193-83-6
• N-BENZYL-1,4,7,10-TETRAAZACYCLODODECANE,MIN.98%
• MFCD09263310
• FURLCQRFFWBENR-UHFFFAOYSA-N
• 1-Benzylcyclen
• CS-0105687
• J-002724
• DTXSID90435403
• G78887

• MDL： MFCD09263310
• Inchi： 1S/C15H26N4/c1-2-4-15(5-3-1)14-19-12-10-17-8-6-16-7-9-18-11-13-19/h1-5,16-18H,6-14H2
• InChI Key： FURLCQRFFWBENR-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNCCNCCNCC1

Computed Properties

• Exact Mass: 262.21600
• Monoisotopic Mass: 262.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Color/Form: White powder
• Density: 0.971
• Melting Point: 84-86°C
• Boiling Point: 412.225°C at 760 mmHg
• Flash Point: 218.947°C
• Refractive Index: 1.501
• Water Partition Coefficient: Soluble in water.
• PSA: 39.33000
• LogP: 1.19530
• Sensitiveness: Hygroscopic
• Solubility: dissolve in water